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Compound of Interest

Compound Name: beta-Butyrolactone

CAS No.: 36536-46-6

Cat. No.: B146191

Get Quote

CAS Number: 3068-88-0[1][2][3][4]

This technical guide provides an in-depth overview of beta-butyrolactone, a versatile chemical

intermediate with significant applications in the synthesis of biodegradable polymers and other

organic compounds.[1][2] This document is intended for researchers, scientists, and drug

development professionals, offering detailed safety information, experimental protocols, and a

visual representation of a key synthetic pathway.

Safety and Hazard Information
A thorough understanding of the safety and handling requirements for beta-butyrolactone is

critical for its use in a research setting. The following tables summarize the key hazard

information and physical properties derived from its Safety Data Sheet (SDS).[3]
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Category Code Statement

Hazard Statements H226
Flammable liquid and vapour.

[3]

H315 Causes skin irritation.[3]

H319
Causes serious eye irritation.

[3]

H351
Suspected of causing cancer.

[3]

Precautionary Statements P201
Obtain special instructions

before use.[3]

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P308+P313
IF exposed or concerned: Get

medical advice/attention.[3]
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Property Value

Molecular Formula C₄H₆O₂[1][2]

Molecular Weight 86.09 g/mol [1][2]

Appearance Colorless to light yellow liquid

Boiling Point 71-73 °C at 29 mmHg

Melting Point -43.5 °C

Flash Point 60 °C (closed cup)[3]

Density 1.056 g/mL at 25 °C

Solubility Soluble in water, methanol, and acetone.[3]

Refractive Index n20/D 1.411

Experimental Protocols
Beta-butyrolactone is a key monomer in the synthesis of poly(3-hydroxybutyrate) (PHB), a

biodegradable and biocompatible polyester. The following sections detail experimental

procedures for both the synthesis of beta-butyrolactone and its subsequent polymerization.

Synthesis of Beta-Butyrolactone via Asymmetric
Hydrogenation of Diketene
This protocol describes the enantioselective synthesis of (R)-β-butyrolactone from diketene

using a ruthenium-BINAP catalyst.

Materials:

Diketene

Ruthenium-BINAP catalyst

Hydrogen gas

Solvent (e.g., methanol)
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Procedure:

In a high-pressure reactor, dissolve the ruthenium-BINAP catalyst in the chosen solvent.

Add diketene to the solution.

Pressurize the reactor with hydrogen gas.

Maintain the reaction at a specific temperature and pressure (e.g., 50 °C and approximately

14 bar) for a set duration.

Monitor the reaction progress by techniques such as gas chromatography (GC) or nuclear

magnetic resonance (NMR) spectroscopy.

Upon completion, carefully depressurize the reactor and remove the catalyst by filtration.

Purify the resulting (R)-β-butyrolactone by distillation under reduced pressure.

Ring-Opening Polymerization of Beta-Butyrolactone to
Poly(3-hydroxybutyrate) (PHB)
This protocol outlines the ring-opening polymerization of beta-butyrolactone using a zinc-

based catalyst to produce PHB.

Materials:

(R,S)-β-Butyrolactone (racemic)

Zinc alkoxide initiator (e.g., (BDI-1)ZnOiPr)

Anhydrous toluene

Isopropanol (as an activating agent, if required by the catalyst)

Methanol (for precipitation)

Chloroform (for dissolution)
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Procedure:

In a glovebox, charge a Schlenk flask with the zinc catalyst and anhydrous toluene.

If required, add one equivalent of isopropanol as an activating agent.

Add the desired amount of rac-β-butyrolactone to the flask.

Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir.

Monitor the monomer conversion over time by taking small aliquots and analyzing them via

¹H NMR spectroscopy.

Once the desired conversion is reached, quench the polymerization by adding wet n-hexane

or by precipitating the polymer in methanol.

Dissolve the polymer in chloroform and re-precipitate in cold methanol to purify.

Dry the resulting poly(3-hydroxybutyrate) under vacuum.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis of Poly(3-

hydroxybutyrate) from beta-butyrolactone via ring-opening polymerization.
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Caption: Workflow for the Ring-Opening Polymerization of β-Butyrolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146191/docs#beta-butyrolactone-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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